Cas no 27105-98-2 (4-Ethyl-4H-1,2,4-triazole-3-thiol)

4-Ethyl-4H-1,2,4-triazole-3-thiol is a heterocyclic compound featuring a triazole core substituted with an ethyl group at the 4-position and a thiol group at the 3-position. This structure imparts reactivity useful in organic synthesis, particularly as a building block for pharmaceuticals, agrochemicals, and coordination chemistry. The thiol functionality allows for facile derivatization, enabling the formation of disulfides or metal complexes, while the triazole ring contributes to stability and potential biological activity. Its well-defined molecular framework makes it valuable for research in medicinal chemistry and material science. The compound is typically handled under inert conditions due to the sensitivity of the thiol group.
4-Ethyl-4H-1,2,4-triazole-3-thiol structure
27105-98-2 structure
Product Name:4-Ethyl-4H-1,2,4-triazole-3-thiol
CAS No:27105-98-2
MF:C4H7N3S
MW:129.183478593826
MDL:MFCD00185955
CID:284859
PubChem ID:3546562
Update Time:2025-06-08

4-Ethyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

    • 3H-1,2,4-Triazole-3-thione,4-ethyl-2,4-dihydro-
    • 4-ethyl-1H-1,2,4-triazole-5-thione
    • 4-ETHYL-4H-1,2,4-TRIAZOLE-3-THIOL
    • 4-Aethyl-2,4-dihydro-[1,2,4]triazol-3-thion
    • 4-Ethyl-1,2,4-triazolin-5-thion
    • 4-ethyl-2,4-dihydro-[1,2,4]triazole-3-thione
    • AC1MT8DO
    • AC1Q311J
    • CTK8F5915
    • NSC252938
    • SureCN2881981
    • EN300-14291
    • CS-0036232
    • AKOS037645562
    • NSC-252938
    • MFCD00185955
    • DTXSID90393514
    • AM803614
    • Z99599580
    • 4-ethyl-4,5-dihydro-1H-1,2,4-triazole-5-thione
    • 27105-98-2
    • 4-ethyl-1,2,4-triazole-3-thione
    • 4-ethyl-1H-1, 2, 4-triazole-5-thione
    • CBA10598
    • 4-ethyl-4H-1,2,4-triazole-3-thiol, AldrichCPR
    • AKOS001106832
    • AS-61477
    • SCHEMBL2881981
    • 4-Ethyl-2,4-dihydro-3H-1,2,4-triazole-3-thione
    • 4-Ethyl-4H-1,2,4-triazole-3-thiol
    • MDL： MFCD00185955
    • Inchi： 1S/C4H7N3S/c1-2-7-3-5-6-4(7)8/h3H,2H2,1H3,(H,6,8)
    • InChI Key： VYCYFQLHLFRVKW-UHFFFAOYSA-N
    • SMILES： S=C1NN=CN1CC

Computed Properties

  • Exact Mass: 129.03621
  • Monoisotopic Mass: 129.036068
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 59.7
  • XLogP3: 0.4

Experimental Properties

  • Density: 1.34
  • Boiling Point: 158°Cat760mmHg
  • Flash Point: 49.3°C
  • Refractive Index: 1.663
  • PSA: 27.63

4-Ethyl-4H-1,2,4-triazole-3-thiol Pricemore >>

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4-Ethyl-4H-1,2,4-triazole-3-thiol
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TRC
E927455-500mg
4-Ethyl-4H-1,2,4-triazole-3-thiol
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abcr
AB454754-250 mg
4-Ethyl-4H-1,2,4-triazole-3-thiol, 95%; .
 27105-98-2 95%
250mg
 €370.50 2023-04-22
abcr
AB454754-1 g
4-Ethyl-4H-1,2,4-triazole-3-thiol, 95%; .
 27105-98-2 95%
1g
 €686.10 2023-04-22

4-Ethyl-4H-1,2,4-triazole-3-thiol Suppliers

Amadis Chemical Company Limited
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(CAS:27105-98-2)4-Ethyl-4H-1,2,4-triazole-3-thiol
Order Number:A1152729
Stock Status:in Stock
Quantity:1g/5g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 23:19
Price ($):179.0/687.0
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Amadis Chemical Company Limited
(CAS:27105-98-2)4-Ethyl-4H-1,2,4-triazole-3-thiol
A1152729
Purity:99%/99%
Quantity:1g/5g
Price ($):179.0/687.0
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